N'-[(4-ethoxybenzoyl)oxy]-4-iodobenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-iodophenyl)methylidene]amino] 4-ethoxybenzoate
• InChI: InChI=1S/C16H15IN2O3/c1-2-21-14-9-5-12(6-10-14)16(20)22-19-15(18)11-3-7-13(17)8-4-11/h3-10H,2H2,1H3,(H2,18,19)
• InChI Key: WGDPQUFVXQIBMU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)ON=C(C2=CC=C(C=C2)I)N
• Isomeric SMILES: CCOC1=CC=C(C=C1)C(=O)O/N=C(/C2=CC=C(C=C2)I)\N
• Molecular Formula: C16H15IN2O3
• Molecular Weight: 410.21 g/mol

Description

N'-[(4-ethoxybenzoyl)oxy]-4-iodobenzenecarboximidamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N'-[(4-ethoxybenzoyl)oxy]-4-iodobenzenecarboximidamide is not fully understood. However, it is believed to exert its anticancer activity by inducing apoptosis (programmed cell death) in cancer cells. It has also been suggested that this compound may inhibit the activity of certain enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
N'-[(4-ethoxybenzoyl)oxy]-4-iodobenzenecarboximidamide has been shown to exhibit low toxicity in vitro and in vivo. It has been found to accumulate in tumor tissues, indicating its potential as a targeted anticancer agent. This compound has also been shown to have good stability in biological fluids, making it suitable for use in molecular imaging and drug delivery applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-[(4-ethoxybenzoyl)oxy]-4-iodobenzenecarboximidamide is its versatility in various applications. It can be used as a potent anticancer agent, a radiotracer for molecular imaging, and a prodrug for drug delivery. However, one of the limitations of this compound is its relatively complex synthesis method, which may limit its widespread use in research.

Future Directions

There are several future directions for research on N'-[(4-ethoxybenzoyl)oxy]-4-iodobenzenecarboximidamide. One potential direction is to further investigate its anticancer activity and elucidate its mechanism of action. Another direction is to explore its potential as a radiotracer for imaging other diseases such as Alzheimer's and Parkinson's disease. Additionally, research could focus on developing more efficient and cost-effective synthesis methods for this compound to facilitate its use in various applications.
In conclusion, N'-[(4-ethoxybenzoyl)oxy]-4-iodobenzenecarboximidamide is a versatile compound with potential applications in medicinal chemistry, molecular imaging, and drug delivery. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields.

Synthesis Methods

The synthesis of N'-[(4-ethoxybenzoyl)oxy]-4-iodobenzenecarboximidamide involves the reaction of 4-iodobenzenecarboxylic acid with ethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with a mixture of hydrazine hydrate and ethanol to obtain the final product.

Scientific Research Applications

N'-[(4-ethoxybenzoyl)oxy]-4-iodobenzenecarboximidamide has been studied extensively for its potential applications in various fields such as medicinal chemistry, molecular imaging, and drug delivery. In medicinal chemistry, this compound has been shown to possess anticancer activity against various cancer cell lines. In molecular imaging, it has been used as a radiotracer for positron emission tomography (PET) imaging of tumors. In drug delivery, it has been used as a prodrug to enhance the solubility and bioavailability of poorly soluble drugs.